Cas no 61984-78-9 (2-{3-methylimidazo2,1-b1,3thiazol-6-yl}acetic acid)

2-{3-Methylimidazo[2,1-b][1,3]thiazol-6-yl}acetic acid is a heterocyclic compound featuring a fused imidazo[2,1-b]thiazole core with a methyl substituent at the 3-position and an acetic acid moiety at the 6-position. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications, particularly as a versatile intermediate for further functionalization. The acetic acid side chain enhances solubility and facilitates conjugation, while the imidazothiazole scaffold contributes to its stability and binding affinity in biological systems. Its well-defined synthesis route ensures consistent purity, making it suitable for research in medicinal chemistry and material science. The compound's balanced lipophilicity and polarity further support its adaptability in diverse chemical transformations.

2-{3-methylimidazo2,1-b1,3thiazol-6-yl}acetic acid structure

61984-78-9 structure

Product Name:2-{3-methylimidazo2,1-b1,3thiazol-6-yl}acetic acid

CAS No:61984-78-9

MF:C₈H₈N₂O₂S

MW:196.226320266724

MDL:MFCD10037638

CID:461538

PubChem ID:12312080

Update Time:2025-06-07

2-{3-methylimidazo2,1-b1,3thiazol-6-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

- Imidazo[2,1-b]thiazole-6-acetic acid, 3-methyl-
- 2-(3-methylimidazo[2,1-b][1,3]thiazol-6-yl)acetic acid
- 2-{3-methylimidazo2,1-b1,3thiazol-6-yl}acetic acid
- 2-(3-methylimidazo[2,1-b]thiazol-6-yl)acetic acid
- 2-{3-methylimidazo[2,1-b][1,3]thiazol-6-yl}acetic acid
- Z1201625520
- CS-0246159
- DTXSID20487359
- 2-(3-methylimidazo[2,1-b]thiazol-6-yl)aceticacid
- 61984-78-9
- EN300-318240
- F1967-1648
- AKOS006346318
- MDL： MFCD10037638
- Inchi： 1S/C8H8N2O2S/c1-5-4-13-8-9-6(2-7(11)12)3-10(5)8/h3-4H,2H2,1H3,(H,11,12)
- InChI Key： VWMBQSZREIYZLS-UHFFFAOYSA-N
- SMILES： S1C=C(C)N2C=C(CC(=O)O)N=C12

Computed Properties

Exact Mass: 196.03074
Monoisotopic Mass: 196.03064868g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 224
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 82.8Å²

Experimental Properties

PSA: 54.6

2-{3-methylimidazo2,1-b1,3thiazol-6-yl}acetic acid Pricemore >>

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TRC	M189626-100mg	2-{3-methylimidazo[2,1-b][1,3]thiazol-6-yl}acetic acid	61984-78-9		100mg	$ 135.00	2022-06-04
TRC	M189626-500mg	2-{3-methylimidazo[2,1-b][1,3]thiazol-6-yl}acetic acid	61984-78-9		500mg	$ 500.00	2022-06-04
TRC	M189626-1g	2-{3-methylimidazo[2,1-b][1,3]thiazol-6-yl}acetic acid	61984-78-9		1g	$ 775.00	2022-06-04
Chemenu	CM463075-1g	2-{3-methylimidazo[2,1-b][1,3]thiazol-6-yl}acetic acid	61984-78-9	95%+	1g	$733	2022-12-31
Enamine	EN300-318240-0.05g	2-{3-methylimidazo[2,1-b][1,3]thiazol-6-yl}acetic acid	61984-78-9	95.0%	0.05g	$174.0	2025-03-19
Enamine	EN300-318240-0.1g	2-{3-methylimidazo[2,1-b][1,3]thiazol-6-yl}acetic acid	61984-78-9	95.0%	0.1g	$257.0	2025-03-19
Enamine	EN300-318240-0.25g	2-{3-methylimidazo[2,1-b][1,3]thiazol-6-yl}acetic acid	61984-78-9	95.0%	0.25g	$367.0	2025-03-19
Enamine	EN300-318240-0.5g	2-{3-methylimidazo[2,1-b][1,3]thiazol-6-yl}acetic acid	61984-78-9	95.0%	0.5g	$579.0	2025-03-19
Enamine	EN300-318240-1.0g	2-{3-methylimidazo[2,1-b][1,3]thiazol-6-yl}acetic acid	61984-78-9	95.0%	1.0g	$743.0	2025-03-19
Enamine	EN300-318240-2.5g	2-{3-methylimidazo[2,1-b][1,3]thiazol-6-yl}acetic acid	61984-78-9	95.0%	2.5g	$1454.0	2025-03-19